N-Desbutyldronedarone HCl
Description
Analytical reference standard for Dronedarone metabolite
Scientific Research Applications
Pharmacokinetics and Analytical Methods
Pharmacokinetic Study in Rats : A study established a method for analyzing N-Desbutyldronedarone (desbutyldronedarone) and other related compounds in rat plasma. This study contributes to understanding the pharmacokinetics of N-Desbutyldronedarone in animal models (Zhang et al., 2021).
LC-MS/MS Method for Determination : Another study developed a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for accurate determination of N-Desbutyldronedarone, addressing matrix effects due to plasma phospholipids (Parekh et al., 2014).
Interaction with Biological Systems
Inhibition of Human Cytochrome P450 2J2 : N-Desbutyldronedarone was found to inhibit CYP2J2, a significant cardiac enzyme. This inhibition may explain drug-drug interactions and adverse cardiac effects associated with dronedarone and its metabolites (Chan et al., 2016).
Mitochondrial Dysfunction in Cardiomyocytes : A study explored the effect of N-Desbutyldronedarone on mitochondrial injury in cardiomyocytes. It provided insights into the potential role of this compound in dronedarone-induced cardiac failure exacerbation (Karkhanis et al., 2018).
Effects on Organic Anion Transporter 3 (OAT3) : Research showed that N-Desbutyldronedarone has inhibitory activity against OAT3, which may lead to drug-drug interactions in the renal elimination of medications (Tan et al., 2021).
Metabolic Effects
Metabolism in Diet-Induced Obesity : A study on dronedarone and N-Desbutyldronedarone in rats indicated that diet-induced obesity affects the metabolism and tissue distribution of these compounds (Jardan et al., 2020).
Drug-Drug Interaction Prediction : N-Desbutyldronedarone's interaction with rivaroxaban was studied, providing insights into the predicted increase in rivaroxaban exposure due to the concurrent administration of dronedarone and its metabolites (Cheong et al., 2017).
Effects on Arachidonic Acid Metabolism : The compound was studied for its effects on the metabolism of arachidonic acid, an important process in cardiac health (Karkhanis et al., 2017).
properties
Molecular Formula |
C27H36N2O5S.HCl |
|---|---|
Molecular Weight |
537.11 |
Origin of Product |
United States |
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